Cas no 58910-33-1 (Piperazine, 1-methyl-4-(1-methylpropyl)- (9CI))

• Product Name: Piperazine, 1-methyl-4-(1-methylpropyl)- (9CI)
• CAS No: 58910-33-1
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 949288
• PubChem ID: 53406307
• Update Time: 2025-04-19

Piperazine, 1-methyl-4-(1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-4-(1-methylpropyl)- (9CI)
• 1-methyl-4-pentan-2-ylpiperazine
• 2-PENTYLPIPERAZINE
• DTXSID40695691
• 1-Methyl-4-(pentan-2-yl)piperazine
• 58910-33-1
• SCHEMBL13881902

• Inchi： 1S/C10H22N2/c1-4-5-10(2)12-8-6-11(3)7-9-12/h10H,4-9H2,1-3H3
• InChI Key： HPJYPDPTQDIPFP-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C(C)CCC

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 6.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines